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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCI

Cat. No.: B1352385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for H-DL-
Phe-OMe.HCI (DL-Phenylalanine methyl ester hydrochloride). The information is compiled
from various safety data sheets and scientific literature to ensure a thorough understanding of
its properties and handling requirements.

Section 1: Chemical and Physical Properties

H-DL-Phe-OMe.HCI is an amino acid derivative widely used in pharmaceutical and food
industries.[1] Its physical and chemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1352385?utm_src=pdf-interest
https://www.benchchem.com/product/b1352385?utm_src=pdf-body
https://www.benchchem.com/product/b1352385?utm_src=pdf-body
https://www.benchchem.com/product/b1352385?utm_src=pdf-body
https://www.fishersci.com/shop/products/dl-phenylalanine-methyl-ester-hydrochloride-98-thermo-scientific/AAA1275806
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

CAS Number 5619-07-8, 15028-44-1 NERAERIKREE
Molecular Formula C10H14CINO2 [1][2][4][10]

Molecular Weight 215.68 g/mol [11[4]111][12]

White to off-white crystalline
Appearance _ [4][11][12]
powder or solid

Melting Point ~160°C (decomposition) [L1[3141[12]

Slightly soluble in water.

Solubility Soluble in Ethanol and [1][13][14]
Methanol.
Storage Temperature 2-8°C [4115][13]

Section 2: Safety and Hazard Information

The following tables summarize the key safety and hazard information for H-DL-Phe-OMe.HClI,
compiled from multiple safety data sheets.

Hazard Identification
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Hazard Statement Precautionary Statement Reference(s)

Wash skin thoroughly after
handling. Wear protective
gloves. IF ON SKIN: Wash

o with plenty of soap and water.

Causes skin irritation. ST [15][16]

If skin irritation occurs: Get
medical advice/attention. Take
off contaminated clothing and

wash before reuse.

Wear eye protection/face
protection. IF IN EYES: Rinse
cautiously with water for

) S several minutes. Remove

Causes serious eye irritation. ) [15][16][17]

contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists: Get

medical advice/attention.

Avoid breathing
dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area. IF

INHALED: Remove person to [15][16][17]
fresh air and keep comfortable

for breathing. Call a POISON

CENTER or doctor if you feel

May cause respiratory

irritation.

unwell.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Reference(s)

Inhalation

Move person to fresh air. If not
breathing, give artificial

respiration.

[10][15][18]

Skin Contact

Wash off with soap and plenty
of water. Take off contaminated

clothing immediately.

[10][15][18]

Eye Contact

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

[2][10][15]

Ingestion

Rinse mouth with water. Never
give anything by mouth to an

unconscious person.

[2]010][17]

Eire-Fighting Measures

Extinguishing
Media

Hazardous

Fire-Fighting

Combustion .
Equipment
Products

Reference(s)

Use dry chemical,
carbon dioxide, or
alcohol-resistant

foam.

Wear a self-contained

Carbon monoxide

breathing apparatus
(SCBA) with a full
facepiece operated in [10][15][18]

(CO), Carbon dioxide
(C0O2), Nitrogen
oxides (NOx),

pressure-demand or

Hydrogen chloride -
other positive
gas.

pressure mode.

Handling and Storage
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Handling Storage Reference(s)
Avoid dust formation. Avoid Keep container tightly closed

breathing vapors, mist, or gas. in a dry and well-ventilated

Avoid contact with skin and place. Store in a cool place (2-  [10][15][18]

eyes. Use personal protective 8°C). Keep away from strong

equipment as required. oxidizing agents.

Section 3: Experimental Protocols

Acute Oral Toxicity Assessment (Adapted from OECD
Guideline 423)

This protocol outlines a general procedure for assessing the acute oral toxicity of H-DL-Phe-
OMe.HCI, based on the OECD Test Guideline 423 (Acute Toxic Class Method).[19] This
method is designed to classify the substance into a defined toxicity class based on the
observed mortality.

1. Test Animals:

o Healthy, young adult rodents (rats are preferred) of a single sex (females are generally
recommended).

e Animals should be acclimatized to the laboratory conditions for at least 5 days prior to the
test.

2. Housing and Feeding Conditions:

» The temperature of the experimental animal room should be maintained at 22°C (x 3°C) with
a relative humidity of 30-70%.[20]

e Animals are caged individually or in small groups of the same sex.

o Standard laboratory diet and drinking water are provided ad libitum, except for a brief fasting
period before administration of the test substance.

3. Preparation of Doses:
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The test substance is typically administered in a constant volume over the dose range to be
tested. The maximum volume of liquid that can be administered at one time depends on the
size of the test animal, but for rodents, it should not normally exceed 1 mL/100g of body
weight.[19]

H-DL-Phe-OMe.HCI should be dissolved in a suitable vehicle (e.g., water or saline). The
toxicological characteristics of the vehicle should be known.

. Administration of Doses:

The test substance is administered as a single dose by gavage using a stomach tube or a
suitable intubation cannula.

Animals should be fasted (e.g., withholding food overnight for rats) before dosing.
. Procedure:

The method proceeds in a stepwise manner using a starting dose selected from one of four
fixed levels: 5, 50, 300, and 2000 mg/kg body weight.[19]

The starting dose is administered to a group of three animals.
The outcome (mortality or survival) in this group determines the next step:
o If mortality occurs, the next dose is lower.
o If no mortality occurs, the next dose is higher.
Observations are made for at least 14 days.
. Observations:

Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,
mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and
somatomotor activity and behavior pattern), and changes in body weight.

At the end of the observation period, all surviving animals are euthanized and subjected to a
gross necropsy.
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Section 4: Biological Pathways and Workflows
Phenylalanine Metabolism to Catecholamines

H-DL-Phe-OMe.HClI is a derivative of the essential amino acid phenylalanine. In the body,
phenylalanine is a precursor for the synthesis of important neurotransmitters, including
dopamine and norepinephrine.[21][22][23][24] The metabolic pathway is illustrated below.

Phenylalanine Tyrosine DOPA Dopamine f3-

Phenylalanine Hydroxylase Tyrosine H - Decarboxylase Dopamine Hydroxylase Norepinephrine

Click to download full resolution via product page

Metabolic pathway of phenylalanine to dopamine and norepinephrine.

Emergency Response Workflow for Chemical Spill

The following diagram outlines a logical workflow for responding to a spill of H-DL-Phe-
OMe.HCI, based on standard laboratory safety protocols and the information provided in its

safety data sheets.
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Spill of H-DL-Phe-OMe.HCI Occurs

Assess Spill Size and Risk

Small Spill Large Spill

Y

( Ensure Adequate Ventilation )

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Evacuate Area

Contact Emergency Services / EHS

Contain Spill with Inert Material

Collect Spill into a Closed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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